Cas no 1005669-62-4 (2-(4-nitro-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-(4-nitro-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1005669-62-4
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD04967807
• CID: 3058388
• Update Time: 2025-05-21

2-(4-nitro-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-pyrazol-1-yl)-butyric acid
• AKOS B016748
• ART-CHEM-BB B016748
• 2-(4-nitro-1H-pyrazol-1-yl)butanoic acid

• MDL： MFCD04967807
• Inchi： 1S/C7H9N3O4/c1-2-6(7(11)12)9-4-5(3-8-9)10(13)14/h3-4,6H,2H2,1H3,(H,11,12)
• InChI Key： WCWIOBFYLVTFFO-UHFFFAOYSA-N
• SMILES： OC(C(CC)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.059306g/mol
• Monoisotopic Mass: 199.059306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.16g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Additional information on 2-(4-nitro-1H-pyrazol-1-yl)butanoic acid

Comprehensive Overview of 2-(4-nitro-1H-pyrazol-1-yl)butanoic acid (CAS No. 1005669-62-4)

2-(4-nitro-1H-pyrazol-1-yl)butanoic acid (CAS No. 1005669-62-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its nitro-pyrazole moiety and butanoic acid side chain, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and reactivity.

The CAS No. 1005669-62-4 is a critical identifier for this compound, ensuring precise referencing in scientific literature and databases. The 4-nitro-1H-pyrazol-1-yl group is a key functional feature, contributing to the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and cyclizations. This reactivity is leveraged in the development of novel heterocyclic compounds, which are widely explored for their biological activities.

In recent years, the demand for 2-(4-nitro-1H-pyrazol-1-yl)butanoic acid has surged due to its relevance in medicinal chemistry and material science. A growing trend in scientific queries revolves around its synthesis methods, purity standards, and scalability for industrial production. Researchers frequently search for "synthesis of 2-(4-nitro-1H-pyrazol-1-yl)butanoic acid" or "applications of nitro-pyrazole derivatives," reflecting the compound's prominence in cutting-edge studies.

Another area of interest is the compound's role in green chemistry. With increasing emphasis on sustainable practices, scientists are investigating eco-friendly synthesis routes for CAS No. 1005669-62-4. Topics like "catalytic reduction of nitro-pyrazoles" and "solvent-free reactions for butanoic acid derivatives" are gaining traction, aligning with global efforts to reduce environmental impact.

The pharmacological potential of 2-(4-nitro-1H-pyrazol-1-yl)butanoic acid is another hot topic. Preliminary studies suggest its derivatives may exhibit anti-inflammatory or antimicrobial properties, sparking curiosity in the scientific community. Queries such as "biological activity of nitro-pyrazole compounds" or "structure-activity relationship of butanoic acid derivatives" are common, highlighting the compound's interdisciplinary appeal.

From a commercial perspective, CAS No. 1005669-62-4 is often discussed in the context of custom synthesis and bulk manufacturing. Companies specializing in fine chemicals frequently list this compound in their portfolios, catering to the needs of research institutions and pharmaceutical developers. The compound's stability and storage conditions are also frequently searched, emphasizing the practical considerations for its handling.

In summary, 2-(4-nitro-1H-pyrazol-1-yl)butanoic acid (CAS No. 1005669-62-4) is a multifaceted compound with broad applications in modern chemistry. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in drug development and sustainable synthesis. As scientific inquiries continue to evolve, this compound remains at the forefront of innovation, addressing both academic and industrial challenges.